Cas no 1795432-80-2 (3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride)

3-Amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride is a synthetic organic compound featuring a tetrahydroquinoline scaffold with an amino ketone functional group. Its structural design combines a rigid heterocyclic core with a flexible amine-terminated side chain, making it a versatile intermediate in pharmaceutical and agrochemical research. The hydrochloride salt form enhances solubility and stability, facilitating handling and storage. This compound is particularly valuable for medicinal chemistry applications, serving as a precursor in the synthesis of bioactive molecules targeting neurological and cardiovascular systems. Its well-defined purity and consistent performance make it suitable for high-precision research and development workflows.
3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride structure
1795432-80-2 structure
Product Name:3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride
CAS No:1795432-80-2
MF:
MW:
CID:4614529
PubChem ID:86812233
Update Time:2025-10-24

3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one Hydrochloride
    • 3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride

3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A622178-10mg
3-Amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one Hydrochloride
1795432-80-2
10mg
$ 50.00 2022-06-07
TRC
A622178-50mg
3-Amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one Hydrochloride
1795432-80-2
50mg
$ 160.00 2022-06-07
TRC
A622178-100mg
3-Amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one Hydrochloride
1795432-80-2
100mg
$ 230.00 2022-06-07
Chemenu
CM444062-250mg
3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride
1795432-80-2 95%+
250mg
$*** 2023-03-30
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01006994-1g
3-Amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride
1795432-80-2 95%
1g
¥2828.0 2023-04-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01006994-5g
3-Amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride
1795432-80-2 95%
5g
¥8218.0 2023-04-01
Enamine
EN300-187115-0.05g
3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride
1795432-80-2 95%
0.05g
$97.0 2023-09-18
Enamine
EN300-187115-0.1g
3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride
1795432-80-2 95%
0.1g
$144.0 2023-09-18
Enamine
EN300-187115-0.25g
3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride
1795432-80-2 95%
0.25g
$206.0 2023-09-18
Enamine
EN300-187115-0.5g
3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride
1795432-80-2 95%
0.5g
$391.0 2023-09-18

Additional information on 3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride

Introduction to 3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride (CAS No. 1795432-80-2)

3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride, identified by the CAS number 1795432-80-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in drug discovery and development. The compound’s unique framework, featuring a tetrahydroquinoline moiety linked to an amino-substituted propanone backbone, positions it as a promising candidate for further exploration in therapeutic applications.

The tetrahydroquinoline scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. Specifically, derivatives of tetrahydroquinoline have been explored for their roles in modulating enzyme activity and receptor binding. In the case of 3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride, the presence of a methyl group at the 2-position of the tetrahydroquinoline ring introduces additional conformational flexibility, which may influence its binding affinity and selectivity. This structural feature has been leveraged in recent studies to develop novel compounds with enhanced pharmacological profiles.

Recent advancements in computational chemistry have enabled the virtual screening of vast chemical libraries to identify promising candidates like 3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride. These computational approaches have been instrumental in predicting potential interactions between the compound and biological targets such as kinases and transcription factors. For instance, studies have suggested that the amino-substituted propanone moiety may serve as a hinge-binding region, facilitating interactions with key therapeutic targets. This hypothesis has been supported by molecular dynamics simulations and docking studies, which have revealed favorable binding poses for this compound.

In vitro investigations have begun to unravel the biological significance of 3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride. Initial experiments have demonstrated modest inhibitory effects on certain enzymatic pathways, hinting at its potential as an anti-inflammatory or anticancer agent. The compound’s ability to modulate protein-protein interactions has also been explored, with preliminary data suggesting its role in disrupting aberrant signaling networks associated with diseases such as cancer and neurodegeneration. These findings underscore the need for further mechanistic studies to elucidate the precise mode of action.

The synthesis of 3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride presents both challenges and opportunities for synthetic chemists. The construction of the tetrahydroquinoline core requires multi-step reactions that often involve catalytic hydrogenation and cyclization protocols. Recent innovations in synthetic methodologies have improved the efficiency and scalability of these processes, making it feasible to produce larger quantities of the compound for preclinical testing. Additionally, green chemistry principles have been incorporated into synthetic routes to minimize waste and enhance sustainability.

As research progresses, 3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride is poised to play a significant role in drug development pipelines. Its unique structural features offer a rich foundation for structure-based drug design (SBDD), enabling medicinal chemists to optimize its pharmacokinetic properties and therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of preclinical findings into clinical trials. Such collaborations will be crucial in validating the compound’s potential as a therapeutic agent.

The future directions for 3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride include exploring its efficacy in animal models of human diseases. Preclinical studies will focus on evaluating its safety profile and pharmacokinetic behavior under varying dosages and administration routes. Furthermore,investigators aim to identify any off-target effects that might arise from its interaction with unintended biological targets. These studies will provide critical insights into whether this compound warrants further development into a clinical candidate.

In conclusion,3-amino--(methyl--tetrahydropyrido[4,3-d]pyrimidin--l--yl)propan--one monohydrochloride (CAS No.--179543280--22 ) represents a compelling example of how structural innovation can lead to novel therapeutic agents。With its intriguing chemical architecture and promising biological activities,this compound continues to attract attention from researchers worldwide。As our understanding of its mechanisms grows,so too does our optimism for its future contributions to medicine。Only time will tell whether this molecule will emerge as a viable therapeutic option,but one thing is certain:its journey through scientific inquiry has just begun。

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.